Cas no 1510848-93-7 (tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate)

• Product Name: tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate
• CAS No: 1510848-93-7
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• MDL: MFCD21753266
• CID: 5606487
• PubChem ID: 66338308
• Update Time: 2025-10-29

tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(2,2,2-trifluoroethyl)amino]propanoate
• 1510848-93-7
• EN300-9325237
• AKOS015682947
• L-Alanine, N-(2,2,2-trifluoroethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate

• MDL： MFCD21753266
• Inchi： 1S/C9H16F3NO2/c1-6(13-5-9(10,11)12)7(14)15-8(2,3)4/h6,13H,5H2,1-4H3
• InChI Key： BDKLYWNVTXKQIX-UHFFFAOYSA-N
• SMILES： FC(CNC(C)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 227.11331324g/mol
• Monoisotopic Mass: 227.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 197.8±40.0 °C(Predicted)
• pka: 2.44±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate

Professional Introduction to Tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate (CAS No. 1510848-93-7)

Tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate, with the CAS number 1510848-93-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, exhibits properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both tert-butyl and 2,2,2-trifluoroethyl groups imparts distinct characteristics that are leveraged in multiple applications, particularly in drug development and material science.

The structure of tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate is characterized by a propanoate backbone modified with an amine group substituted at the second carbon by a 2,2,2-trifluoroethyl moiety. This arrangement not only enhances the compound's solubility in organic solvents but also influences its reactivity and stability. The tert-butyl group provides steric hindrance, which can be crucial in preventing unwanted side reactions during synthetic processes. Meanwhile, the 2,2,2-trifluoroethyl group introduces fluorine atoms, which are known for their ability to modulate metabolic pathways and improve pharmacokinetic properties of pharmaceutical compounds.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their favorable pharmacological profiles. The amine functionality in tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate serves as a versatile handle for further chemical modifications. This allows researchers to incorporate additional functional groups or linkers, enabling the synthesis of complex molecules such as peptidomimetics and protease inhibitors. Such modifications are essential for developing novel therapeutics that target specific biological pathways.

One of the most compelling aspects of this compound is its utility in the synthesis of fluorinated amino acids, which are increasingly being explored as building blocks for next-generation drugs. These amino acids can enhance drug bioavailability and reduce susceptibility to enzymatic degradation. For instance, studies have demonstrated that incorporating fluorinated residues into peptide-based drugs can significantly improve their metabolic stability and binding affinity to biological targets. The tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate serves as an efficient precursor for these fluorinated amino acids, facilitating their production on a large scale.

Moreover, the compound has found applications in the development of advanced materials with unique properties. The combination of fluorine and tert-butyl groups imparts thermal stability and chemical resistance to polymers and coatings. Researchers are exploring its use in creating high-performance materials for electronics and aerospace industries, where such properties are critical for operational reliability. The fluorinated side chains contribute to low surface energy, making the material suitable for applications requiring non-stick or hydrophobic characteristics.

The pharmaceutical industry has also been keen on investigating the potential of tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate as a scaffold for drug discovery. Its structural features allow for selective interactions with biological targets without causing off-target effects. Recent computational studies have highlighted its potential as a ligand in designing small-molecule inhibitors for enzymes involved in inflammatory diseases and cancer metabolism. The amine-propanoate moiety provides multiple points of interaction with protein active sites, enhancing binding affinity and selectivity.

In conclusion, tert-butyl 2-(2,2,2-trifluoroethyl)aminopropanoate (CAS No. 1510848-93-7) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing fluorinated bioactive molecules and advanced materials. As research continues to uncover new therapeutic possibilities and material innovations, this compound is poised to play an increasingly significant role in scientific advancements.